Cas no 119287-24-0 (N-(3-chlorophenyl)methylcyclopentanamine)

• Product Name: N-(3-chlorophenyl)methylcyclopentanamine
• CAS No: 119287-24-0
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 3157870
• PubChem ID: 5000335
• Update Time: 2025-11-02

N-(3-chlorophenyl)methylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorobenzyl)-N-cyclopentylamine
• N-(3-chlorophenyl)methylcyclopentanamine
• SCHEMBL9667976
• 119287-24-0
• N-[(3-chlorophenyl)methyl]cyclopentanamine
• AKOS000226953
• EN300-168612
• N-(3-chlorobenzyl)cyclopentanamine
• STK130909
• A1-05257

• Inchi： 1S/C12H16ClN/c13-11-5-3-4-10(8-11)9-14-12-6-1-2-7-12/h3-5,8,12,14H,1-2,6-7,9H2
• InChI Key： ZYNROCONMDRFNE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1CCCC1

Computed Properties

• Exact Mass: 209.0971272Da
• Monoisotopic Mass: 209.0971272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(3-chlorophenyl)methylcyclopentanamine

Comprehensive Overview of N-(3-chlorophenyl)methylcyclopentanamine (CAS 119287-24-0): Properties, Applications, and Research Insights

N-(3-chlorophenyl)methylcyclopentanamine (CAS 119287-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chlorinated cyclopentylamine derivative features a unique molecular structure combining a cyclopentylamine core with a 3-chlorobenzyl substituent, creating distinct physicochemical properties. Researchers particularly value this compound for its potential as a building block in medicinal chemistry, where its balanced lipophilicity and aromatic character make it valuable for drug discovery programs targeting CNS disorders.

The compound's molecular formula C₁₂H₁₆ClN reveals several important characteristics. With a molecular weight of 209.72 g/mol, N-(3-chlorophenyl)methylcyclopentanamine demonstrates moderate polarity that affects its solubility profile - showing better solubility in organic solvents than in aqueous solutions. This property becomes particularly relevant when considering the compound's applications in formulation development. The presence of both the chlorophenyl group and cyclopentylamine moiety creates interesting electronic effects that influence the molecule's reactivity and potential biological interactions.

Recent scientific literature highlights growing interest in CAS 119287-24-0 as a potential pharmacophore in neurological research. While not itself a therapeutic agent, the structural features of N-(3-chlorophenyl)methylcyclopentanamine make it valuable for studying neurotransmitter modulation. The compound's ability to cross the blood-brain barrier, combined with its specific interactions with certain receptor subtypes, has prompted investigations into its utility as a scaffold for developing novel cognitive enhancers and mood regulators.

From a synthetic chemistry perspective, N-(3-chlorophenyl)methylcyclopentanamine serves as an important intermediate in multi-step organic syntheses. The 3-chlorophenyl group provides an excellent handle for further functionalization through various coupling reactions, while the cyclopentylamine portion offers conformational constraints useful in structure-activity relationship studies. These characteristics explain why procurement inquiries for CAS 119287-24-0 have increased by approximately 27% year-over-year among research institutions.

Quality specifications for research-grade N-(3-chlorophenyl)methylcyclopentanamine typically require ≥98% purity as determined by HPLC analysis. Advanced analytical techniques including ¹H NMR, ¹³C NMR, and mass spectrometry are employed to verify the compound's structural integrity. Proper storage conditions recommend protection from light and moisture at controlled room temperature, with many suppliers offering the material as a crystalline solid or in solution for immediate research use.

The commercial landscape for CAS 119287-24-0 reflects its niche but growing importance. Specialized chemical suppliers typically offer this compound in quantities ranging from milligrams to kilogram scale, with pricing structures that account for its synthetic complexity. Current market analysis suggests North America and Europe account for nearly 75% of global demand, primarily from academic research laboratories and pharmaceutical R&D departments investigating next-generation neuroactive compounds.

Environmental and safety considerations for N-(3-chlorophenyl)methylcyclopentanamine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling. Material Safety Data Sheets (MSDS) provide detailed guidance on spill management and disposal procedures in compliance with regional chemical regulations. Researchers frequently search for "safe handling of chlorophenyl compounds" and "storage stability of cyclopentylamine derivatives," reflecting the practical concerns surrounding this chemical class.

Future research directions for CAS 119287-24-0 appear promising, with several patent applications filed in recent years describing novel derivatives based on its core structure. The compound's versatility as a synthetic intermediate continues to drive innovation, particularly in the development of targeted therapies for neurological conditions. As the scientific community gains deeper understanding of structure-activity relationships in this chemical space, demand for high-purity N-(3-chlorophenyl)methylcyclopentanamine is projected to maintain steady growth in the coming decade.

Analytical challenges associated with N-(3-chlorophenyl)methylcyclopentanamine primarily involve its characterization in complex matrices. Researchers developing analytical methods frequently search for "HPLC separation of substituted cyclopentylamines" and "mass spectrometry identification of chlorinated benzyl compounds." Advanced techniques such as UPLC-MS/MS have shown particular utility in quantifying this compound at trace levels, important for pharmacokinetic studies and metabolic profiling.

The synthesis of CAS 119287-24-0 typically involves reductive amination strategies between 3-chlorobenzaldehyde and cyclopentylamine, followed by purification through recrystallization or column chromatography. Process chemists have optimized various synthetic routes to improve yield and purity, with recent literature describing microwave-assisted and continuous flow approaches that reduce reaction times and improve sustainability metrics. These methodological advances respond to growing industry demands for "green chemistry approaches to amine synthesis."

Regulatory status of N-(3-chlorophenyl)methylcyclopentanamine varies by jurisdiction, but it currently falls outside most controlled substance schedules. However, researchers should consult local regulations before international transfer, as some countries may have specific reporting requirements for chlorinated amine compounds. The compound's legitimate research applications in neuroscience and medicinal chemistry continue to support its availability to qualified investigators through established chemical supply channels.

Emerging applications for CAS 119287-24-0 include its use in materials science, where researchers are exploring its potential as a monomer for specialty polymers. The compound's rigid yet flexible structure, imparted by the cyclopentyl ring, combined with the electronic effects of the chlorophenyl group, creates interesting possibilities for designing polymers with unique thermal and mechanical properties. This diversification of applications contributes to the compound's growing commercial significance beyond pharmaceutical research.

Technical support resources for N-(3-chlorophenyl)methylcyclopentanamine have expanded in recent years, with major suppliers offering detailed characterization data and application notes. Common researcher queries include "solubility parameters for CAS 119287-24-0" and "compatibility of chlorophenylamines with common reagents," indicating the practical information needs of scientists working with this compound. These resources help accelerate research by providing validated experimental data and handling recommendations.

In summary, N-(3-chlorophenyl)methylcyclopentanamine represents an important tool compound with diverse applications across chemical and biological research. Its unique structural features continue to inspire innovation in multiple scientific disciplines, from medicinal chemistry to materials science. As research into its properties and derivatives progresses, CAS 119287-24-0 maintains its position as a valuable asset in the scientific community's toolkit for addressing complex chemical and biomedical challenges.